Cas no 313515-66-1 (3-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 3-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
• CAS No: 313515-66-1
• MF: C₂₀H₂₀N₂OS
• MW: 336.450603485107
• CID: 6434412
• PubChem ID: 3926033
• Update Time: 2025-06-09

3-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
• SR-01000392456
• N-(4-(4-isopropylphenyl)thiazol-2-yl)-3-methylbenzamide
• Oprea1_341208
• 313515-66-1
• AKOS003627704
• 3-methyl-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]benzamide
• F0010-0187
• 3-methyl-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide
• SR-01000392456-1
• Benzamide, 3-methyl-N-[4-[4-(1-methylethyl)phenyl]-2-thiazolyl]-

• Inchi： 1S/C20H20N2OS/c1-13(2)15-7-9-16(10-8-15)18-12-24-20(21-18)22-19(23)17-6-4-5-14(3)11-17/h4-13H,1-3H3,(H,21,22,23)
• InChI Key： ZRTAVZABBZPSPQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C(C)C)C=C2)=CS1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 336.12963444g/mol
• Monoisotopic Mass: 336.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• pka: 7.17±0.50(Predicted)

Additional information on 3-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide

Introduction to 3-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide (CAS No. 313515-66-1) and Its Emerging Applications in Chemical Biology

The compound 3-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide (CAS No. 313515-66-1) represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. Its molecular architecture, featuring a benzamide core linked to a thiazole ring and an isopropyl-substituted phenyl group, positions it as a versatile scaffold for exploring pharmacological interactions. This introduction delves into the structural features, synthetic pathways, and most notably, the latest research applications that highlight the compound's potential in addressing complex biological challenges.

At the heart of this molecule lies its benzamide moiety, a well-documented pharmacophore known for its role in modulating enzyme activity and receptor binding. The benzamide group is often employed in drug design due to its ability to form hydrogen bonds, enhancing binding affinity and selectivity. In the case of 3-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide, the presence of a methyl substituent at the nitrogen atom further fine-tunes its electronic properties, influencing its interactions with biological targets.

The thiazole ring is another critical component of this compound, contributing both steric bulk and electronic characteristics that can modulate receptor recognition. Thiazole derivatives are widely recognized for their biological activity, spanning antimicrobial, anti-inflammatory, and anticancer effects. The integration of a thiazole ring with a benzamide scaffold creates a hybrid structure that may exhibit synergistic effects, potentially enhancing therapeutic outcomes.

The isopropyl-substituted phenyl group adds an additional layer of complexity to the molecule. This substitution pattern not only influences the compound's solubility and metabolic stability but also introduces specific spatial constraints that can dictate binding orientation at biological targets. The propan-2-yl chain extends from this phenyl ring, further modulating the molecule's physicochemical properties and potentially affecting its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled more precise modeling of how such molecules interact with biological systems. The three-dimensional structure of 3-methyl-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide has been simulated to predict its binding affinity for various protein targets. These simulations suggest that the compound may exhibit significant interactions with enzymes involved in signal transduction and metabolic pathways relevant to neurological disorders.

In the realm of drug discovery, 3-methyl-N-{4-4-(propan-2-yl)phenyl}-1,3-thiazol -2 - yl}benzamide has garnered attention for its potential as an intermediate in synthesizing novel therapeutic agents. Researchers have leveraged its structural framework to develop derivatives with enhanced potency or selectivity against specific disease targets. For instance, modifications to the benzamide moiety have been explored to improve water solubility while maintaining pharmacological efficacy.

One particularly promising application lies in the investigation of neurodegenerative diseases. The benzamide-thiazole hybrid structure bears resemblance to known bioactive molecules that modulate cholinergic systems, which are implicated in conditions such as Alzheimer's disease. Preliminary studies indicate that derivatives of this compound may inhibit acetylcholinesterase activity without significant side effects observed with current treatments.

The role of computational modeling has been instrumental in guiding synthetic efforts toward more effective derivatives. By employing machine learning algorithms trained on large datasets of bioactive compounds, researchers can predict which structural modifications are likely to enhance binding affinity or metabolic stability. This approach has accelerated the discovery pipeline for molecules like 3-methyl-N-{4 - 4 - (propan - 2 - yl)phenyl - 1 , 3 - thiazol - 2 - yl}benzamide, enabling faster iteration toward optimized candidates.

Synthetic methodologies for constructing this complex molecule have also seen significant innovation recently. Advances in cross-coupling reactions have allowed for more efficient assembly of arylated thiazole scaffolds, reducing reliance on traditional multi-step processes that often involve harsh reagents or generate substantial waste byproducts.

The integration of green chemistry principles into synthetic routes for compounds like CAS No. 313515 - 66 - 1 has not only improved efficiency but also reduced environmental impact. Catalytic systems based on transition metals have replaced stoichiometric reagents in several key steps, minimizing hazardous waste generation while maintaining high yields and purity standards required for pharmaceutical applications.

Future directions in research on this compound may explore its potential as an antimicrobial agent or as part of combination therapies targeting resistant pathogens. The structural versatility inherent in its design allows for facile derivatization aimed at enhancing specificity against particular microbial strains while minimizing off-target effects.

The growing body of evidence supporting the bioactivity of thiazole-benzamide hybrids underscores their significance as drug discovery tools across multiple therapeutic areas including oncology where novel kinase inhibitors are continually sought after due to evolving resistance profiles among cancer cell populations worldwide today.